Cas no 2098122-93-9 (1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2098122-93-9
• MF: C₁₀H₁₅FN₄O₂
• MW: 242.250105142593
• CID: 5724731
• PubChem ID: 121208483
• Update Time: 2025-05-20

1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[1-(2-fluoroethyl)-3-piperidinyl]-
• 1-(1-(2-fluoroethyl)piperidin-3-yl)-1h-1,2,3-triazole-4-carboxylic acid
• starbld0024864
• 1-[1-(2-fluoroethyl)piperidin-3-yl]triazole-4-carboxylic acid
• F2157-0039
• 2098122-93-9
• AKOS026717881
• 1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H15FN4O2/c11-3-5-14-4-1-2-8(6-14)15-7-9(10(16)17)12-13-15/h7-8H,1-6H2,(H,16,17)
• InChI Key： FLKQAHLDQKBRPM-UHFFFAOYSA-N
• SMILES： N1(C2CCCN(CCF)C2)C=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 242.11790390g/mol
• Monoisotopic Mass: 242.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 439.7±55.0 °C(Predicted)
• pka: 3.25±0.50(Predicted)

Additional information on 1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2098122-93-9)

The compound 1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2098122-93-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This piperidine-derived compound features a 1,2,3-triazole core, which is known for its versatility in click chemistry and bioorthogonal reactions. The presence of a fluoroethyl group and a carboxylic acid moiety further enhances its potential applications in pharmaceutical research, particularly in the design of targeted therapies and prodrugs.

In recent years, the demand for novel heterocyclic compounds like 1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid has surged due to their role in addressing unmet medical needs. Researchers are particularly interested in its potential as a bioactive scaffold for developing inhibitors of enzymes or receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The fluorine atom in the molecule is a critical feature, as fluorinated compounds often exhibit improved metabolic stability and membrane permeability, making them attractive candidates for drug development.

The synthesis of 1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions, including click chemistry for the formation of the triazole ring. This method is highly efficient and aligns with the principles of green chemistry, which is a growing focus in the pharmaceutical industry. The compound's CAS No. 2098122-93-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most searched questions related to this compound is its solubility and stability under various conditions. Studies indicate that the carboxylic acid group contributes to its solubility in polar solvents, while the piperidine and fluoroethyl moieties influence its lipophilicity. These properties are crucial for formulation scientists working on drug delivery systems. Additionally, the compound's potential as a PET tracer (Positron Emission Tomography) has been explored, given the incorporation of fluorine, which is a common isotope in imaging agents.

Another hot topic in the context of 1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is its role in fragment-based drug design. Fragment-based approaches are gaining traction as they allow for the efficient exploration of chemical space and the identification of high-affinity binders. The triazole ring, in particular, is a valuable pharmacophore due to its ability to form hydrogen bonds and its rigid structure, which can reduce conformational entropy in target binding.

From a regulatory perspective, the compound's safety profile and toxicological data are of paramount importance. While it is not classified as a hazardous material, thorough evaluations are necessary to ensure its suitability for preclinical and clinical studies. Researchers often query the availability of MSDS (Material Safety Data Sheets) and analytical standards for this compound, highlighting the need for reliable suppliers and comprehensive documentation.

In summary, 1-(1-(2-fluoroethyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2098122-93-9) represents a promising candidate for further investigation in drug discovery and development. Its unique structural features, combined with the growing interest in fluorinated compounds and click chemistry, position it as a valuable tool for researchers aiming to tackle complex biological challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the search for innovative therapeutic solutions.